Cas no 14066-61-6 (Mercurate(1-),[benzoato(2-)-C2,O1]hydroxy-, hydrogen (9CI))

• Product Name: Mercurate(1-),[benzoato(2-)-C2,O1]hydroxy-, hydrogen (9CI)
• CAS No: 14066-61-6
• MF: C₇H₇HgO₃
• MW: 339.718678712845
• CID: 149704
• PubChem ID: 26442
• Update Time: 2025-07-09

Mercurate(1-),[benzoato(2-)-C2,O1]hydroxy-, hydrogen (9CI) Chemical and Physical Properties

Names and Identifiers

• Mercurate(1-),[benzoato(2-)-C2,O1]hydroxy-, hydrogen (9CI)
• (2-carboxyphenyl)mercury,hydrate
• 2-(HYDROXYMERCURI)BENZOIC ACID
• EINECS 237-918-8
• o-Hydroxymercuribenzoic acid
• o-Hydroxymercuriobenzoic acid
• o-(hydroxymercuri)-benzoicaci
• 2-(Hydroxymercury)benzoicacid
• (o-carboxyphenyl)hydroxymercury
• (o-carboxyphenyl)hydroxy-mercur
• (2-carboxyphenyl)hydroxymercury
• (2-carboxyphenyl)hydroxy-mercur
• 2-Carboxyphenyl(hydroxy)mercury(II)
• hydroxymercuribenzoic acid
• NS00086221
• MERCURY, (o-CARBOXYPHENYL)HYDROXY-
• Mercury, (2-carboxyphenyl)hydroxy-
• (2-carboxyphenyl)mercury;hydrate
• 14066-61-6
• Benzoic acid, o-(hydroxymercuri)-
• SCHEMBL1461973
• DTXSID20904571
• Mercurate(1-), (benzoato(2-)-C2,O1)hydroxy-, hydrogen
• (2-Carboxyphenyl)(hydroxy)mercury
• 2-(HYDROXYMERCURI)BENZOIC ACID 98%

• Inchi： 1S/C7H5O2.Hg.H2O/c8-7(9)6-4-2-1-3-5-6;;/h1-4H,(H,8,9);;1H2
• InChI Key： WWEUCOQWYWHEGS-UHFFFAOYSA-N
• SMILES： [Hg]C1C=CC=CC=1C(=O)O.O

Computed Properties

• Exact Mass: 340.00200
• Monoisotopic Mass: 341.010163g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 138
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• PSA: 57.53000
• LogP: 0.38010

Additional information on Mercurate(1-),[benzoato(2-)-C2,O1]hydroxy-, hydrogen (9CI)

Research Brief on Mercurate(1-),[benzoato(2-)-C2,O1]hydroxy-, hydrogen (9CI) (CAS: 14066-61-6)

Mercurate(1-),[benzoato(2-)-C2,O1]hydroxy-, hydrogen (9CI) (CAS: 14066-61-6) is a specialized organomercury compound that has garnered attention in recent chemical and biomedical research due to its unique structural properties and potential applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, characterization, and potential biomedical relevance.

Recent studies have explored the synthesis of this compound through controlled reactions involving mercury(II) salts and benzoic acid derivatives under specific pH and temperature conditions. Advanced spectroscopic techniques, including NMR and X-ray crystallography, have been employed to confirm its molecular structure, revealing a coordination complex where the mercury center is bound to both hydroxy and benzoato ligands.

One of the key areas of interest is the compound's potential antimicrobial properties. Preliminary in vitro studies suggest that it exhibits moderate activity against certain Gram-positive bacteria, possibly due to the disruption of thiol-containing enzymes in microbial cells. However, its cytotoxicity profile remains a concern, with further research needed to evaluate its therapeutic window.

In the context of environmental chemistry, researchers have investigated the stability and degradation pathways of this compound under various conditions. Findings indicate that it undergoes photolytic degradation in aqueous solutions, producing less toxic mercury species. This property could be leveraged for designing safer mercury-based compounds with reduced environmental persistence.

From a materials science perspective, the compound's unique coordination geometry has inspired investigations into its potential as a precursor for mercury-containing nanomaterials. Recent work has demonstrated its utility in the synthesis of mercury-based nanoparticles with controlled size and morphology, which could find applications in catalysis or sensing.

Despite these promising directions, significant challenges remain. The compound's toxicity profile necessitates careful handling and disposal, and its biomedical applications would require extensive safety evaluations. Future research directions may include structure-activity relationship studies to optimize its biological properties while minimizing toxicity, as well as investigations into its potential as a diagnostic agent in medical imaging.

This brief highlights the multifaceted nature of research on Mercurate(1-),[benzoato(2-)-C2,O1]hydroxy-, hydrogen (9CI), demonstrating its relevance across chemical, biomedical, and materials science domains. Continued interdisciplinary collaboration will be essential to fully explore its potential while addressing the associated safety and environmental concerns.